4-Bromo-N-(3,5-difluorophenyl)-2-fluorobenzenesulfonamide

• IUPAC Name: 4-bromo-N-(3,5-difluorophenyl)-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C12H7BrF3NO2S/c13-7-1-2-12(11(16)3-7)20(18,19)17-10-5-8(14)4-9(15)6-10/h1-6,17H
• InChI Key: COWSETREBKBFAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)S(=O)(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C12H7BrF3NO2S
• Molecular Weight: 366.16 g/mol

Description

4-Bromo-N-(3,5-difluorophenyl)-2-fluorobenzenesulfonamide (FBSF) is an organic compound used in a variety of synthetic organic chemistry applications. FBSF is a versatile reagent that has found a variety of applications in organic synthesis, including the synthesis of heterocyclic compounds and the preparation of organometallic compounds. FBSF has also been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Scientific Research Applications

Organic Synthesis Applications

4-Bromo-N-(3,5-difluorophenyl)-2-fluorobenzenesulfonamide is utilized in organic synthesis, particularly in fluorination reactions. For instance, fluorination of aromatic compounds using N-fluorobenzenesulfonimide derivatives demonstrates the utility of such compounds in introducing fluorine atoms into organic molecules, enhancing their reactivity and stability. These reactions are crucial for synthesizing complex organic molecules with potential applications in pharmaceuticals and agrochemicals (Hatfield et al., 2013).

Photodynamic Therapy (PDT)

In the realm of photodynamic therapy, a variant of the compound , substituted on a zinc phthalocyanine framework, has shown remarkable potential. This new derivative has demonstrated high singlet oxygen quantum yield, making it a promising candidate for Type II photosensitizers in cancer treatment through PDT. The ability of these compounds to generate singlet oxygen efficiently is critical for inducing cell death in cancerous tissues, highlighting their potential in medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Materials Science

The compound's derivatives also find applications in materials science, particularly in the development of fluorinated organic compounds. These compounds exhibit unique electronic properties due to the presence of fluorine atoms, making them suitable for use in electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The synthesis and study of fluorinated distyrylbenzene chromophores, for instance, have shown how fluorine substitution influences molecular properties and solid-state organization, which is crucial for the performance of electronic materials (Renak et al., 1999).